Cas no 2228233-44-9 (tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate
• CAS No: 2228233-44-9
• MF: C₁₅H₂₈N₂O₂S
• MW: 300.460022926331
• CID: 5946996
• PubChem ID: 165677117
• Update Time: 2025-05-26

tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate
• EN300-1901572
• 2228233-44-9

• Inchi： 1S/C15H28N2O2S/c1-14(2,3)19-13(18)17-8-7-16-12(10-17)11-6-9-20-15(11,4)5/h11-12,16H,6-10H2,1-5H3
• InChI Key： UGYDRTULHJMZQA-UHFFFAOYSA-N
• SMILES： S1CCC(C2CN(C(=O)OC(C)(C)C)CCN2)C1(C)C

Computed Properties

• Exact Mass: 300.18714931g/mol
• Monoisotopic Mass: 300.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9Ų

Additional information on tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate (CAS: 2228233-44-9)

The compound tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate (CAS: 2228233-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of piperazine-based pharmacophores. Piperazine derivatives are widely recognized for their versatility in medicinal chemistry, exhibiting a broad spectrum of biological activities. Researchers have successfully utilized tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate to develop new analogs with enhanced pharmacokinetic properties and reduced toxicity profiles. These efforts have been documented in several high-impact journals, highlighting the compound's significance in modern drug design.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a building block for the synthesis of protease inhibitors. The study demonstrated that modifications to the thiolane ring and piperazine moiety could significantly influence the inhibitory activity against viral proteases, offering a promising avenue for antiviral drug development. The findings underscore the importance of structural optimization in achieving desired biological effects.

Another area of research focuses on the compound's application in central nervous system (CNS) drug discovery. Preliminary in vitro and in vivo studies have shown that derivatives of tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate exhibit moderate affinity for serotonin and dopamine receptors. These observations suggest potential utility in the treatment of psychiatric disorders, such as schizophrenia and depression. However, further preclinical studies are required to validate these findings and assess the safety and efficacy of these derivatives.

From a synthetic chemistry perspective, recent advancements have also been made in the efficient production of tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. For instance, a study published in Organic Process Research & Development reported a scalable and cost-effective synthesis route using heterogeneous catalysis, which could facilitate large-scale production for industrial applications.

Despite these promising developments, challenges remain in the full exploitation of this compound's potential. Issues such as regioselectivity in functionalization and the need for more robust analytical methods for purity assessment are areas that require further investigation. Collaborative efforts between academia and industry will be crucial in addressing these challenges and unlocking new opportunities for drug discovery.

In conclusion, tert-butyl 3-(2,2-dimethylthiolan-3-yl)piperazine-1-carboxylate (CAS: 2228233-44-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic solutions. As the field progresses, it will be essential to integrate multidisciplinary approaches to fully realize the benefits of this compound in addressing unmet medical needs.